Cas no 479-68-5 (Benzene,1-(2-bromo-1,2-diphenylethenyl)-4-ethyl-)

Benzene,1-(2-bromo-1,2-diphenylethenyl)-4-ethyl- structure
479-68-5 structure
Product Name:Benzene,1-(2-bromo-1,2-diphenylethenyl)-4-ethyl-
CAS No:479-68-5
MF:C22H19Br
MW:363.290265321732
CID:329760
PubChem ID:3952
Update Time:2025-04-19

Benzene,1-(2-bromo-1,2-diphenylethenyl)-4-ethyl- Chemical and Physical Properties

Names and Identifiers

    • Benzene,1-(2-bromo-1,2-diphenylethenyl)-4-ethyl-
    • broparestrol
    • 1-(2-Bromo-1,2-diphenylethenyl)-4-ethylbenzene
    • broparoestrol
    • L.N.107
    • 479-68-5
    • DTXSID60861992
    • NS00124140
    • alpha-(4-ethyl)phenyl-alpha'-bromo trans-stilbene
    • 1-Bromo-2-p-(ethylphenyl)-1,2-diphenylethylene
    • Inchi: 1S/C22H19Br/c1-2-17-13-15-19(16-14-17)21(18-9-5-3-6-10-18)22(23)20-11-7-4-8-12-20/h3-16H,2H2,1H3
    • InChI Key: OQCYTSHIQNPJIC-UHFFFAOYSA-N
    • SMILES: BrC(C1C=CC=CC=1)=C(C1C=CC=CC=1)C1C=CC(=CC=1)CC

Computed Properties

  • Exact Mass: 362.06700
  • Monoisotopic Mass: 362.067013
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 4
  • Complexity: 377
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 0
  • XLogP3: 7.4

Experimental Properties

  • Density: 1.259
  • Boiling Point: 428.4°Cat760mmHg
  • Flash Point: 231.8°C
  • Refractive Index: 1.629
  • PSA: 0.00000
  • LogP: 6.56050
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